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Compound of Interest

Compound Name: Dibenzoylmethane

Cat. No.: B1670423

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for Dibenzoylmethane, including operational and disposal plans.

Chemical and Physical Properties

Property Value

Appearance Light yellow crystalline powder[1]

Molecular Formula C15H1202

Molecular Weight 224.26 g/mol [2]

Melting Point 75-79°C /167 - 174.2 °F[3]

Boiling Point 219 - 221 °C/ 426.2 - 429.8 °F @ 18 mmHg[3]

N Insoluble in water. Soluble in ether, chloroform,
Solubility

and aqueous sodium hydroxide.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Dibenzoylmethane may cause eye, skin, respiratory, and digestive tract irritation[4]. Some
sources indicate it may also cause an allergic skin reaction[5][6]. The toxicological properties of
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this material have not been fully investigated[4]. Therefore, adherence to proper safety

protocols is crucial.

Recommended Personal Protective Equipment (PPE)

Protection Type

Recommended Equipment

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles that meet OSHA's eye
and face protection regulations in 29 CFR
1910.133 or European Standard EN166[4].

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure[4]. Gloves must be
inspected prior to use. Use proper glove
removal technique to avoid skin contact with the
product[5][7].

Respiratory Protection

Use in a well-ventilated area[1]. If dust is
generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator may be

necessary[4].

Operational Plan for Handling Dibenzoylmethane

A systematic approach to handling Dibenzoylmethane will minimize exposure and ensure

safety.

[EEN

N

. Pre-Operational Checks:

Ensure that an eyewash station and safety shower are readily accessible[4].

Verify that the work area is well-ventilated[1].

Assemble and inspect all necessary PPE before handling the chemical.

Keep the container tightly closed when not in use[4].

. Handling Procedure:
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e Minimize dust generation and accumulation[4].

e Avoid contact with eyes, skin, and clothing[4].

e Do not eat, drink, or smoke in the handling area[1].

e Wash hands thoroughly after handling[4].

3. Post-Handling:

o Clean up spills immediately, observing precautions in the Protective Equipment section[4].

» Store Dibenzoylmethane in a tightly closed container in a cool, dry, well-ventilated area
away from incompatible substances like oxidizing agents[1][4].

e Remove and wash contaminated clothing before reuse[4].

Disposal Plan

Proper disposal of Dibenzoylmethane and its waste is critical to prevent environmental
contamination.

1. Waste Collection:

o For spills, vacuum or sweep up the material and place it into a suitable, labeled disposal
container[4]. Avoid generating dusty conditions[4].

2. Disposal of Unused Product:

o Offer surplus and non-recyclable solutions to a licensed disposal company[5].
e Dispose of as unused product[5].

3. Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE after use in accordance with
applicable laws and good laboratory practices[5][7].

4. Regulatory Compliance:
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o All waste must be handled in accordance with local, state, and federal regulations[1].

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste[4].

Experimental Workflow for Handling and Disposal

Workflow for Handling and Disposing of Dibenzoylmethane

1. Pre-Operational Checks
- Verify ventilation
- Inspect PPE
- Locate safety equipment

'

2. Handling Procedure
- Minimize dust
- Avoid contact
- No eating/drinking

l

3. Post-Handling
- Clean spills

- Proper storage
- Wash hands

l

4. Waste Collection
- Collect spills and unused product
- Label containers

'

5. Disposal
- Use licensed disposal company
- Follow all regulations
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Caption: Workflow for Handling and Disposal of Dibenzoylmethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Dibenzoylmethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670423#personal-protective-equipment-for-
handling-dibenzoylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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